![molecular formula C15H23NO3 B2394439 tert-Butyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate CAS No. 916759-30-3](/img/structure/B2394439.png)
tert-Butyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “tert-Butyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate” is a complex organic molecule. It contains a tert-butyl group, a methoxyphenyl group, and an amino group, all attached to a propanoate backbone .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions like Michael addition or reductive amination . For instance, tert-butyl propiolate reacts with methimazole to afford a related compound .Molecular Structure Analysis
The molecular structure of this compound would likely be determined by the arrangement of its functional groups around the propanoate backbone. The tert-butyl, methoxyphenyl, and amino groups would all contribute to the overall structure .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the amino group might participate in acid-base reactions, while the methoxyphenyl group could undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amino and ester groups could affect its solubility, while the bulky tert-butyl group could influence its melting and boiling points .Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various enzymes and receptors in the body .
Mode of Action
It’s known that the compound can participate in various chemical reactions due to its multiple reactive groups .
Biochemical Pathways
The compound may affect various biochemical pathways. For instance, similar compounds have been used in peptide synthesis, indicating a potential role in protein-related pathways .
Result of Action
Similar compounds have been shown to have various biological activities, such as insecticidal activity .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of “tert-Butyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate”. Factors such as temperature, pH, and the presence of other compounds can affect its reactivity and stability .
Advantages and Limitations for Lab Experiments
Tert-Butyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate has several advantages for use in lab experiments. It is a potent and selective reuptake inhibitor of dopamine and norepinephrine, making it a useful tool for studying the effects of these neurotransmitters on the brain. However, this compound also has several limitations. It is highly addictive and has been shown to have neurotoxic effects on the brain. It is also illegal in many countries, making it difficult to obtain for research purposes.
Future Directions
There are several future directions for research on tert-Butyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate. One area of interest is its potential as a treatment for depression and other mood disorders. Researchers are also exploring the effects of this compound on the brain and its potential for abuse and addiction. Additionally, studies are being conducted to determine the long-term effects of this compound use on the brain and body. Overall, further research is needed to fully understand the potential benefits and risks of this compound.
Synthesis Methods
Tert-Butyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate can be synthesized using a variety of methods, including the Leuckart reaction, reductive amination, and the Mannich reaction. The most common method involves the Mannich reaction, which involves the condensation of 3,4-methylenedioxyphenylacetone, formaldehyde, and dimethylamine. The resulting product is then treated with tert-butanol and hydrochloric acid to yield this compound.
Scientific Research Applications
Tert-Butyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate has been the subject of numerous scientific studies due to its potent effects on the central nervous system. Researchers have explored its potential as a treatment for various conditions, including depression, attention deficit hyperactivity disorder (ADHD), and Parkinson's disease. Studies have also investigated the effects of this compound on the brain and its potential for abuse and addiction.
Safety and Hazards
properties
IUPAC Name |
tert-butyl 3-[(4-methoxyphenyl)methylamino]propanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO3/c1-15(2,3)19-14(17)9-10-16-11-12-5-7-13(18-4)8-6-12/h5-8,16H,9-11H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHQGNKMGMBTYNE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCNCC1=CC=C(C=C1)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.